Cas no 14757-63-2 (1H-1,2,3-Triazol-1-amine,4-methyl-N-phenyl-)

• Product Name: 1H-1,2,3-Triazol-1-amine,4-methyl-N-phenyl-
• CAS No: 14757-63-2
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 120618
• Update Time: 2024-01-24

1H-1,2,3-Triazol-1-amine,4-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazol-1-amine,4-methyl-N-phenyl-
• 1H-1,2,3-Triazole, 1-anilino-4-methyl-
• 1-Anilino-4-methyl-1,2,3-triazol
• 1-Anilino-4-methyl-1H-1,2,3-triazole
• 1H-1,2,3-Triazol-1-amine, 4-methyl-N-phenyl-

• Inchi： 1S/C9H10N4/c1-8-7-13(12-10-8)11-9-5-3-2-4-6-9/h2-7,11H,1H3
• InChI Key： CVXHGWGVXKFEIV-UHFFFAOYSA-N
• SMILES： N1(NC2=CC=CC=C2)C=C(C)N=N1

Computed Properties

• Exact Mass: 174.09100
• Monoisotopic Mass: 174.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• PSA: 42.74000
• LogP: 1.53470